Cas no 98137-26-9 (1-bromo-3-(ethanesulfonyl)propane)

• Product Name: 1-bromo-3-(ethanesulfonyl)propane
• CAS No: 98137-26-9
• MF: C₅H₁₁BrO₂S
• MW: 215.108639955521
• MDL: MFCD12171543
• CID: 4667796
• Update Time: 2025-09-20

1-bromo-3-(ethanesulfonyl)propane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(ethanesulfonyl)propane
• Propane, 1-bromo-3-(ethylsulfonyl)-

• MDL： MFCD12171543
• Inchi： 1S/C5H11BrO2S/c1-2-9(7,8)5-3-4-6/h2-5H2,1H3
• InChI Key： YKCWETDXIUVPFD-UHFFFAOYSA-N
• SMILES： C(Br)CCS(CC)(=O)=O

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 321.9±25.0 °C at 760 mmHg
• Flash Point: 233.5±28.7 °C

1-bromo-3-(ethanesulfonyl)propane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-bromo-3-(ethanesulfonyl)propane

Professional Introduction to 1-bromo-3-(ethanesulfonyl)propane (CAS No. 98137-26-9)

1-bromo-3-(ethanesulfonyl)propane, a compound with the chemical formula C₅H₁₁BrO₄S, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both bromine and sulfonamide functional groups makes it a valuable building block for constructing more complex molecules.

The bromo substituent in the molecule enhances its reactivity, allowing for various substitution reactions that can be exploited in synthetic pathways. This feature is particularly useful in medicinal chemistry, where selective functionalization is often required to achieve desired pharmacological properties. Additionally, the ethanesulfonyl group introduces a polar, hydrophilic moiety, which can influence the solubility and bioavailability of derivatives.

In recent years, the demand for specialized intermediates like 1-bromo-3-(ethanesulfonyl)propane has surged due to advancements in drug discovery technologies. Researchers are increasingly leveraging such compounds to develop novel therapeutic agents targeting various diseases. For instance, sulfonamide derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The bromine atom in this compound also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling applications of 1-bromo-3-(ethanesulfonyl)propane is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their inhibition is a key strategy in treating conditions like cancer and infectious diseases. The sulfonamide moiety is known to interact effectively with the active sites of proteases, making it an ideal scaffold for designing potent inhibitors. Furthermore, the bromo group can be further functionalized to introduce additional pharmacophores, enhancing the binding affinity and selectivity of the resulting compounds.

Recent studies have also explored the use of 1-bromo-3-(ethanesulfonyl)propane in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is associated with several diseases, including cancer. By modifying the structure of this compound, researchers have been able to generate highly specific kinase inhibitors with improved pharmacokinetic profiles. The ability to introduce diverse functional groups while maintaining structural integrity makes 1-bromo-3-(ethanesulfonyl)propane an invaluable tool in this field.

The synthesis of 1-bromo-3-(ethanesulfonyl)propane typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the bromination of propane derivatives followed by sulfonylation using appropriate sulfonylating agents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Another area where this compound has shown promise is in materials science. The unique combination of functional groups makes it suitable for designing polymers with tailored properties. For example, sulfonamide-containing polymers can exhibit enhanced biocompatibility and stability, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion, 1-bromo-3-(ethanesulfonyl)propane (CAS No. 98137-26-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features enable diverse chemical modifications, making it a valuable intermediate for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.